Dibenzylamine
Cat. No. B1670424
Key on ui cas rn:
103-49-1
M. Wt: 197.27 g/mol
InChI Key: BWLUMTFWVZZZND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07875731B2
Procedure details
The dibenzylamine salt of atorvastatin was synthesized by preparing a stock solution of the free acid of atorvastatin (U.S. Pat. No. 5,273,995) in acetonitrile (1 g in 40 mL of ACN). A solution of dibenzylamine was prepared by dissolving 351.05 mg (1.0 equivalents) in acetonitrile (100 mL). The stock solution of atorvastatin free acid was added to the counterion solution with stirring. Over time, additional acetonitrile was added to prevent formation of a gel (100 mL), and the solid was allowed to stir. After 4 days of stirring at ambient temperature, the solids were isolated by vacuum filtration using a Buchner funnel fitted with a paper filter (#2 Whatman). The solids were rinsed with acetonitrile 75 mL), and placed in a 25° C. oven under nitrogen to dry overnight to afford atorvastatin dibenzylamine.
[Compound]
Name
gel
Quantity
100 mL
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][CH:2]([C:4]1[N:8]([CH2:9][CH2:10][C@@H:11]([OH:19])[CH2:12][C@@H:13]([OH:18])[CH2:14][C:15]([OH:17])=[O:16])[C:7]([C:20]2[CH:21]=[CH:22][C:23]([F:26])=[CH:24][CH:25]=2)=[C:6]([C:27]2[CH:28]=[CH:29][CH:30]=[CH:31][CH:32]=2)[C:5]=1[C:33]([NH:35][C:36]1[CH:37]=[CH:38][CH:39]=[CH:40][CH:41]=1)=[O:34])[CH3:3]>C(#N)C>[CH3:3][CH:2]([C:4]1[N:8]([CH2:9][CH2:10][C@@H:11]([OH:19])[CH2:12][C@@H:13]([OH:18])[CH2:14][C:15]([OH:17])=[O:16])[C:7]([C:20]2[CH:25]=[CH:24][C:23]([F:26])=[CH:22][CH:21]=2)=[C:6]([C:27]2[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=2)[C:5]=1[C:33]([NH:35][C:36]1[CH:41]=[CH:40][CH:39]=[CH:38][CH:37]=1)=[O:34])[CH3:1].[CH2:9]([NH:8][CH2:7][C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1)[C:10]1[CH:11]=[CH:12][CH:13]=[CH:14][CH:15]=1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
|
Step Three
[Compound]
|
Name
|
gel
|
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Quantity
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100 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
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Name
|
|
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Quantity
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40 mL
|
|
Type
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solvent
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Smiles
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C(C)#N
|
Step Five
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Name
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|
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Quantity
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100 mL
|
|
Type
|
solvent
|
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Smiles
|
C(C)#N
|
Step Six
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)#N
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
with stirring
|
|
Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
|
|
Details
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to stir
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STIRRING
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Type
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STIRRING
|
|
Details
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After 4 days of stirring at ambient temperature
|
|
Duration
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4 d
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the solids were isolated by vacuum filtration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
fitted with a paper
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FILTRATION
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Type
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FILTRATION
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|
Details
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filter (#2 Whatman)
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WASH
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Type
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WASH
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Details
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The solids were rinsed with acetonitrile 75 mL), and
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CUSTOM
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Type
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CUSTOM
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|
Details
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placed in a 25° C.
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CUSTOM
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Type
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CUSTOM
|
|
Details
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to dry overnight
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Duration
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8 (± 8) h
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)O)O)O)C=2C=CC(=CC2)F)C=3C=CC=CC3)C(=O)NC=4C=CC=CC4
|
|
Name
|
|
|
Type
|
product
|
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Smiles
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C(C1=CC=CC=C1)NCC1=CC=CC=C1
|
|
Name
|
|
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Type
|
product
|
|
Smiles
|
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Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
